Cas no 259544-96-2 (5-(trifluoromethyl)-2-{[5-(trifluoromethyl)pyridin-2-yl]disulfanyl}pyridine)

• Product Name: 5-(trifluoromethyl)-2-{[5-(trifluoromethyl)pyridin-2-yl]disulfanyl}pyridine
• CAS No: 259544-96-2
• MF: C₁₂H₆F₆N₂S₂
• MW: 356.309860706329
• CID: 5360945
• Update Time: 2025-11-03

5-(trifluoromethyl)-2-{[5-(trifluoromethyl)pyridin-2-yl]disulfanyl}pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,2'-dithiobis[5-(trifluoromethyl)- (9CI)
• di[5-(trifluoromethyl)-2-pyridyl] disulphide
• Di[5-(trifluoromethyl)-2-pyridyl] disulfide
• 5-(trifluoromethyl)-2-[[5-(trifluoromethyl)pyridin-2-yl]disulfanyl]pyridine
• 5-(trifluoromethyl)-2-{[5-(trifluoromethyl)pyridin-2-yl]disulfanyl}pyridine
• 1,2-bis(5-(trifluoromethyl)pyridin-2-yl)disulfane
• DI[5-(TRIFLUOROMETHYL)-2-PYRIDYL]DISULFIDE

• Inchi： 1S/C12H6F6N2S2/c13-11(14,15)7-1-3-9(19-5-7)21-22-10-4-2-8(6-20-10)12(16,17)18/h1-6H
• InChI Key： FKUBQFNUFKOTJJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CN=1)SC1C=CC(C(F)(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.3
• Topological Polar Surface Area: 76.4

Additional information on 5-(trifluoromethyl)-2-{[5-(trifluoromethyl)pyridin-2-yl]disulfanyl}pyridine

Introduction to Compound CAS No 259544-96-2: 5-(Trifluoromethyl)-2-{[5-(Trifluoromethyl)pyridin-2-yl]disulfanyl}pyridine

The compound CAS No 259544-96-2, known as 5-(trifluoromethyl)-2-{[5-(trifluoromethyl)pyridin-2-yl]disulfanyl}pyridine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom, and it features two trifluoromethyl groups and a disulfanyl linkage, making it unique in terms of both structure and reactivity.

The molecular structure of this compound is characterized by two trifluoromethyl groups attached to the pyridine rings at specific positions, along with a disulfanyl bridge connecting the two rings. The presence of trifluoromethyl groups imparts high electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes it an interesting candidate for studies in electron-deficient aromatic systems, which are crucial in many areas of chemistry, including catalysis and materials science.

Recent studies have highlighted the importance of such molecules in the development of new materials with tailored electronic properties. For instance, researchers have explored the use of electron-deficient pyridines in the design of advanced semiconductors and organic light-emitting diodes (OLEDs). The disulfanyl linkage in this compound adds another layer of complexity, as it can act as a flexible bridge between the two aromatic rings, potentially enabling unique supramolecular interactions.

In terms of synthesis, this compound is typically prepared through multi-step processes involving nucleophilic substitution and coupling reactions. The introduction of trifluoromethyl groups requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels, which are essential for applications in sensitive fields such as pharmaceuticals.

The chemical properties of this compound are heavily influenced by its functional groups. The trifluoromethyl groups not only withdraw electron density but also increase the molecule's stability against oxidation and hydrolysis. This makes it suitable for use in harsh chemical environments or as a building block for more complex structures. Additionally, the disulfanyl linkage can undergo redox reactions, offering potential applications in energy storage devices such as batteries and supercapacitors.

One of the most promising areas for this compound is its potential role in drug discovery. The combination of electron-deficient aromatic systems with flexible linkages has shown promise in targeting specific biological pathways. Recent research has focused on its ability to inhibit certain enzymes involved in disease progression, making it a valuable lead compound for further exploration.

In conclusion, CAS No 259544-96-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and material science, positions it as a key player in future innovations within chemistry and related fields.